N-[2-(difluoromethoxy)phenyl]butanamide

• Molecular Formula: C11H13F2NO2
• Molecular Weight: 229.22 g/mol
• IUPAC Name: N-[2-(difluoromethoxy)phenyl]butanamide
• InChI: InChI=1S/C11H13F2NO2/c1-2-5-10(15)14-8-6-3-4-7-9(8)16-11(12)13/h3-4,6-7,11H,2,5H2,1H3,(H,14,15)
• InChI Key: VDWLQCWTOUJRJM-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1OC(F)F

Description

N-[2-(difluoromethoxy)phenyl]butanamide, also known as DFB, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has a unique structure that makes it useful for a variety of applications, including as a tool for studying the nervous system and as a potential treatment for certain diseases. In

Mechanism of Action

N-[2-(difluoromethoxy)phenyl]butanamide acts as a competitive inhibitor of the vesicular monoamine transporter, binding to the transporter and preventing the uptake of neurotransmitters into synaptic vesicles. This results in an increase in extracellular levels of these neurotransmitters, which can modulate neuronal activity and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase extracellular levels of dopamine, norepinephrine, and serotonin in the brain, leading to changes in behavior and physiology. It has also been shown to have analgesic effects, reducing pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(difluoromethoxy)phenyl]butanamide is its specificity for the vesicular monoamine transporter, making it a useful tool for studying the effects of neurotransmitters on behavior and physiology. However, its potency and specificity can also be a limitation, as it may cause off-target effects or toxicity at high doses. Additionally, its use in animal models may not fully translate to humans, limiting its potential therapeutic applications.

Future Directions

There are several potential future directions for research on N-[2-(difluoromethoxy)phenyl]butanamide. One area of interest is its potential as a treatment for certain diseases, such as Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain. This compound's ability to increase extracellular levels of dopamine may provide a therapeutic benefit in this context. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential off-target effects and toxicity.

Synthesis Methods

The synthesis of N-[2-(difluoromethoxy)phenyl]butanamide involves several steps, starting with the reaction of 2-fluoroaniline with 2,3-difluorobenzaldehyde to form an intermediate product. This intermediate is then reacted with butanoyl chloride to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with high purity, making it a reliable source for scientific research.

Scientific Research Applications

N-[2-(difluoromethoxy)phenyl]butanamide has been used extensively in scientific research, particularly in the study of the nervous system. It has been shown to be a potent inhibitor of the vesicular monoamine transporter, which is responsible for the uptake of neurotransmitters such as dopamine, norepinephrine, and serotonin into synaptic vesicles. By inhibiting this transporter, this compound can modulate the release of these neurotransmitters, providing a tool for studying their effects on behavior and physiology.